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Compound of Interest

Compound Name: Dimethyl benzoylphosphonate

Cat. No.: B092200

Technical Guide: Dimethyl Benzylphosphonate

Important Note for the Reader: The initial request specified "Dimethyl benzoylphosphonate."
However, extensive searches for this compound yielded no significant publicly available
scientific literature, suggesting it is either an exceptionally rare compound or a potential
misnomer. In contrast, "Dimethyl benzylphosphonate" is a well-documented chemical with
available data. This guide will, therefore, focus on Dimethyl benzylphosphonate, assuming it to
be the intended subject of the query.

This technical guide provides an in-depth overview of Dimethyl benzylphosphonate, catering to
researchers, scientists, and professionals in drug development. The document details its
chemical and physical properties, experimental protocols for its synthesis and analysis, and its
applications, particularly in the context of antimicrobial research.

Chemical and Physical Properties

Dimethyl benzylphosphonate is an organophosphorus compound with the chemical formula
C9H1303P.[1][2] Its key quantitative properties are summarized in the table below for easy
reference.
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Property Value Source
Molecular Formula C9H1303P [1112]
Molar Mass 200.17 g/mol [1][2]
CAS Number 773-47-7 [1][2]
Appearance Colorless to light yellow liquid [1]
Boiling Point 132 °C at 0.3 Torr [1][2]
Density ~1.12 - 1.139 g/cm? (predicted)  [1]
Refractive Index 1.49 [1]
Flash Point 144.4 °C [1]
Vapor Pressure 0.00327 mmHg at 25 °C [1]

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of Dimethyl

benzylphosphonate.

Synthesis of Dimethyl Benzylphosphonate via

Michaelis-Arbuzov Reaction

The Michaelis-Arbuzov reaction is a cornerstone for the synthesis of phosphonates.[3][4] A

common method for preparing Dimethyl benzylphosphonate involves the reaction of a benzyl

halide with a trialkyl phosphite.[4] An environmentally friendly approach utilizes benzyl alcohol

and trimethyl phosphite.
Materials:

e Benzyl alcohol

o Trimethyl phosphite

e n-Butyl iodide (n-Bu4NI) catalyst
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Schlenk tube

Nitrogen atmosphere

Heating apparatus

Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) for
reaction monitoring

Silica gel for column chromatography

Solvents for extraction and chromatography (e.g., diethyl ether, hexanes, ethyl acetate)

Procedure:

A neat mixture of benzyl alcohol (1.0 equivalent), trimethyl phosphite (1.5 equivalents), and a
catalytic amount of n-Bu4NI (e.g., 3 mol%) is prepared in a Schlenk tube.

The tube is sealed under a nitrogen atmosphere.

The reaction mixture is heated (e.g., to 125 °C) and stirred.

The progress of the reaction is monitored by TLC or GC-MS.

Upon completion, the reaction mixture is cooled to room temperature.

The crude product is then purified by column chromatography on silica gel using a suitable
eluent system (e.g., a gradient of hexanes and ethyl acetate) to yield pure Dimethyl
benzylphosphonate.[5]

Analytical Methods

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of Dimethyl

benzylphosphonate.

Sample Preparation:
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e Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.qg.,
CDCI3 or DMSO-d6).[6]

Data Acquisition:
e IH NMR: Acquire a standard one-dimensional proton NMR spectrum.

e 13C NMR: Acquire a proton-decoupled carbon spectrum. Due to the low natural abundance of
13C, a greater number of scans will be necessary compared to *H NMR.

e 31p NMR: Acquire a proton-decoupled phosphorus spectrum. The chemical shift for
benzylphosphonates is typically in a characteristic range.[6]

Data Analysis:

o Process the raw data using appropriate software. This includes Fourier transformation,
phase correction, baseline correction, and referencing the spectra.

e Analyze the chemical shifts, coupling constants, and integration of the peaks to confirm the
structure of Dimethyl benzylphosphonate.

Mass Spectrometry (MS)
MS is used to determine the molecular weight and fragmentation pattern of the compound.
Sample Preparation:

e Prepare a dilute solution of the sample (around 1 mg/mL) in a volatile solvent such as
methanol or acetonitrile.[7]

Data Acquisition:

« Introduce the sample into the mass spectrometer. Electrospray ionization (ESI) is a
commonly used technique for this type of compound.[6]

e Acquire the mass spectrum over a suitable m/z range.

Data Analysis:
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« ldentify the molecular ion peak (M*) to confirm the molecular weight.

e Analyze the fragmentation pattern to gain further structural information.

Applications in Drug Development

Organophosphonates, including benzylphosphonate derivatives, are of significant interest in
medicinal chemistry due to their diverse biological activities.[8]

Antimicrobial Activity

Substituted diethyl benzylphosphonates have demonstrated notable activity against various
bacterial strains, including Escherichia coli.[8] The proposed mechanism of action involves the
induction of oxidative stress within the bacterial cells, which leads to DNA damage and
ultimately cell death.[8][9] Derivatives of benzylphosphonates have been shown to have
potential as antibacterial agents, in some cases exhibiting greater potential than conventional
antibiotics like ciprofloxacin.[10]

Visualizations
The following diagrams illustrate key workflows and proposed mechanisms related to Dimethyl
benzylphosphonate.
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Caption: Synthesis and Purification Workflow for Dimethyl Benzylphosphonate.
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Caption: Proposed Antimicrobial Mechanism of Action for Benzylphosphonate Derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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